Cas no 2742659-20-5 (2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate)

• Product Name: 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
• CAS No: 2742659-20-5
• MF: C₁₆H₁₆ClF₂NO₄S
• MW: 391.817349433899
• CID: 5759290
• PubChem ID: 165665604
• Update Time: 2025-05-24

2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
• EN300-37102553
• 2742659-20-5
• 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate

• Inchi： 1S/C16H16ClF2NO4S/c17-15-20-13(11-25-15)16(18,19)14(21)24-9-8-22-6-7-23-10-12-4-2-1-3-5-12/h1-5,11H,6-10H2
• InChI Key： XQHXHJGWRJANRU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C(C(=O)OCCOCCOCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 391.0456632g/mol
• Monoisotopic Mass: 391.0456632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.9Ų

Additional information on 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate

Professional Introduction to 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate (CAS No: 2742659-20-5)

2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate, with the CAS number 2742659-20-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The structural features of this molecule, particularly the presence of a benzyloxy group and a 2-chloro-1,3-thiazol-4-yl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzyloxy group is a well-known pharmacophore that enhances the solubility and bioavailability of pharmaceutical compounds. Its presence in 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate suggests that this compound may exhibit improved pharmacokinetic properties compared to related molecules lacking this group. This feature is particularly important in drug design, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles.

The 2-chloro-1,3-thiazol-4-yl moiety is another critical structural component of this compound. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chlorine atom at the 2-position of the thiazole ring further enhances the biological activity of the molecule by increasing its lipophilicity and electrophilicity. These properties make it an attractive scaffold for the development of novel therapeutic agents.

The 2,2-difluoroacetate group in the compound's structure contributes to its stability and reactivity under various chemical conditions. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This makes 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate a promising candidate for further exploration in drug discovery efforts.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and immune responses. The structural features of 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate make it a potential candidate for such applications. Preclinical studies have shown that compounds with similar structural motifs can modulate inflammatory pathways by interacting with specific enzymes and receptors. The presence of both the benzyloxy and 2-chloro-1,3-thiazol-4-yl groups suggests that this compound may have dual mechanisms of action, enhancing its therapeutic potential.

The synthesis of 2-[2-(Benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the group typically involves an etherification reaction between benzyl alcohol and an appropriate alkoxide intermediate. The subsequent functionalization of the thiazole ring with a chlorine atom followed by the introduction of the difluoroacetate group are critical steps that require precise control over reaction conditions.

The pharmacological evaluation of 2-[< strong > Benzyloxy strong >)ethoxy]ethyl [< strong > 1 ,3 - Th i az o l -4 - yl ] -[ [ [ ( C H L O ) C H ( F ) ] O C ] O C H _{ _{ _{ _{ _{ _{ _{ _{ _{ } } } } } } } ]_{ { { { { { { { { } } } } } }_{ { { { { { { \} \} \} \} \} \} \}]}_{\}}}_{\}}}_{\}}}_{\}}}_{\}}]}_{\}}}_{\}}}_{\}}}_{\}}}]_{\}}}]_{\}}}]_{\}}}]_{\}}}]_{\}}}]_{}{}{}{}{}{}{}_{}{}_{}{}_{}_{}_{}_{}_{}_{}_{} compound has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various inflammatory enzymes such as COX and LOX. Additionally, preliminary in vivo studies suggest that it may have immunomodulatory effects by modulating cytokine production and immune cell function.

The potential therapeutic applications of [ [ [ [ [ [ [ [ [[[ [[[ [[[ [[[ [[[ [[[ [[[ [[[ Benzyloxy ethoxy]ethyl [< strong >th i az o l -4 - yl ] -[[[[[[[[[[[ difluor o ac eta te ]]]]]]]]]]]]]]]]]]]]]]]]]]]) are diverse and span across multiple disease areas. Given its anti-inflammatory properties, it may be useful in treating chronic inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Furthermore, its immunomodulatory effects suggest potential applications in autoimmune disorders and cancer immunotherapy. Additionally, the compound's ability to interact with multiple biological targets makes it a versatile scaffold for further drug development efforts.

The future direction of research on [ [ [ [ [ [ [ Ben z y lo x y e t h o x y ] e t h o x y ] e t h o x y ] e t h o x y ] e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h o x y ) e t h_o xy ]] ]] ]] ]] ]] ]] ]] ]] }]- [< strong >th i az ol -4 -y l]-[[[[[[[[[ dif luor o ace ta te (C A S N O :[ [[[ [[[ [[[ [[[ [[[ [[[ [[[ [[[ ]] CAS No: [ [ [ [ [ [ [ [ [ [ [ [ ] ] ] ] ] ] ] ] ] ] ] ] ) includes further optimization of its chemical structure to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, more extensive preclinical studies are needed to evaluate its safety profile and potential side effects. Once these studies are completed, clinical trials can be initiated to assess its efficacy in treating various diseases.